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Compound of Interest

Compound Name: Sulfo-Cyanine5.5 DBCO
Cat. No.: B14759664
Get Quote

The following data synthesizes performance metrics from standard bioconjugation workflows.
Note that while Alexa Fluor 680 is spectrally similar to Cy5.5, it is chemically distinct (sulfonated
coumarin/xanthene/cyanine hybrid variants vs. classical sulfonated indocyanine).

Table 1: Comparative Technical Specifications

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b14759664#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14759664?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Feature

Sulfo-Cyanine5.5 DBCO

Alexa Fluor 680
(NHS/Maleimide)

Core Fluorophore

Sulfonated Cyanine (Cy5.[1]5)

Sulfonated Cyanine/Xanthene
Hybrid

Excitation Max 675 nm 679 nm
Emission Max 694 nm 702 nm
Extinction Coeff.[1] (

~209,000 ~184,000

)

Quantum Yield (QY)

0.20 — 0.23 (Conjugate
dependent)

0.25 — 0.36 (High conjugate
brightness)

Photostability

Moderate (Susceptible to
ROS)

High (Superior resistance)

Solubility

High (Sulfonated, Water
Soluble)

High (Negatively charged,
Hydrophilic)

Primary Utility

Bioorthogonal Labeling
(SPAAC)

High-End Microscopy / Flow
Cytometry

Scientist's Note: Do not be misled by the slightly higher extinction coefficient of Cy5.5. In

practice, AF680 often appears brighter in protein conjugates because it exhibits significantly

less self-quenching (H-dimer formation) at high degrees of labeling (DOL).[1]

Part 2: Deep Dive - Photostability Analysis

Photostability is the rate at which a fluorophore permanently loses its ability to fluoresce due to
photo-induced chemical modification.[1][2]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://probes.bocsci.com/product/sulfo-cyanine5-5-dbco-426920.html
https://probes.bocsci.com/product/sulfo-cyanine5-5-dbco-426920.html
https://probes.bocsci.com/product/sulfo-cyanine5-5-dbco-426920.html
https://probes.bocsci.com/product/sulfo-cyanine5-5-dbco-426920.html
https://www.benchchem.com/pdf/A_Head_to_Head_Comparison_of_Cy5_and_Other_Far_Red_Cyanine_Dyes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14759664?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

The Mechanism of Failure

o Cyanine Dyes (Cy5.5): The polymethine bridge in Cy5.5 is susceptible to attack by Reactive
Oxygen Species (ROS), particularly singlet oxygen (

) generated during excitation. This breaks the conjugation system, destroying fluorescence.

o Alexa Fluor 680: Structural modifications (often steric shielding or rigidification of the
polymethine chain) reduce the quantum yield of triplet state formation, thereby generating
fewer ROS and resisting oxidative attack.

Comparative Performance Data

Experimental data consistently demonstrates that Alexa Fluor 680 retains >80% of its initial
fluorescence over timeframes where Cy5.5 drops to <50%.

e Microscopy: Under continuous high-intensity illumination (e.g., confocal laser scanning),
AF680 half-life (

) is typically 2-3x longer than Cy5.5.[1]

 In Vivo: For whole-body imaging, photostability is less critical than tissue depth penetration.
[1] Here, Cy5.5 performs adequately, as exposure times are short and excitation intensity is
lower.

Part 3: The "DBCO" Factor - Functional Chemistry

The specific reagent in question is Sulfo-Cyanine5.5 DBCO. This is not just a dye; itis a
chemical tool.

Mechanism: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) The Dibenzocyclooctyne
(DBCO) moiety allows you to label Azide-tagged biomolecules without toxic copper catalysts.[1]
This is critical for live-cell labeling or metabolic engineering.[1]

Visualizing the Workflow:
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Figure 1: The SPAAC reaction mechanism.[1] The DBCO moiety provides the ring strain
energy necessary to drive the reaction with the azide, eliminating the need for cytotoxic copper
catalysts.

Availability Gap:
o Sulfo-Cy5.5 DBCO: Readily available off-the-shelf from major vendors.[1]

o Alexa Fluor 680 DBCO: Rare. Typically requires custom synthesis or purchasing "Alexa
Fluor equivalent” dyes (e.g., AFDye 680 DBCO) from specialized chemistry vendors.

Part 4: Self-Validating Experimental Protocol

To objectively verify photostability in your specific biological context, use this standardized
bleaching assay. This protocol controls for mounting media and excitation power, ensuring
reproducible results.

Protocol: Comparative Photobleaching Assay

1. Sample Preparation:

o Prepare two matched samples (e.g., fixed HeLa cells stained with Tubulin-Azide).[1]
e Label Sample A with Sulfo-Cy5.5 DBCO.

e Label Sample B with AF680-DBCO (or equivalent).[1]
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Critical: Mount both in the exact same antifade mounting medium (e.g., ProLong Diamond).
Variations in mounting media can skew stability data by orders of magnitude.

. Acquisition Setup (Confocal/Epifluorescence):
Objective: 40x or 60x Oil Immersion (NA 1.4).
Excitation: 640 nm or 633 nm laser (set power to ~5-10% to avoid immediate saturation).[1]

Region of Interest (ROI): Select a structure with uniform brightness (e.g., microtubule
network).

. The Bleaching Workflow:

Start: Identify ROI

Acquire Pre-Bleach Image
(Normalize t=0 to 100%)

Continuous lllumination

(Time-Lapse Mode)

Acquire Frame every 1-5 sec
for 120-300 sec

- "><_ Validation Check
; A
Reference ROI
(Non-illuminated area)
Must remain 100%

Plot Normalized Intensity (1/10)
vs. Time
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Figure 2: Step-by-step workflow for quantifying photostability. The "Reference ROI" is critical to
distinguish photobleaching from focus drift or lamp fluctuations.

4. Data Interpretation:
e Plot

(Normalized Intensity) on the Y-axis vs. Time (s) on the X-axis.[1]
e Calculate the decay constant (

)-[1]

o Expectation: The AF680 curve will be significantly flatter (slower decay) than the Cy5.5
curve.

Part 5: Application Suitability Matrix

Application Recommended Dye Rationale

Excellent solubility; DBCO
Live Cell Tracking (Short Term)  Sulfo-Cy5.5 DBCO allows easy metabolic labeling
of glycans/lipids.[1]

Requires extreme
STED / Super-Resolution Alexa Fluor 680 photostability to survive
depletion laser intensity.

Exposure time is

microseconds; photostability is

Flow Cytometry Either ) )
irrelevant. Cy5.5 is often
cheaper.
) Cy5.5 will bleach before the
Long-Term Time-Lapse Alexa Fluor 680 )
experiment concludes.
675/694 nm penetrates tissue
In Vivo (Small Animal) Sulfo-Cy5.5 well; Cy5.5 is a standard for

biodistribution studies.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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